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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507

For Researchers, Scientists, and Drug Development Professionals

WARNING: Arsenic trifluoride (AsFs) is an extremely toxic, corrosive, and moisture-sensitive
gas.[1][2] All handling and experimental procedures must be conducted by trained personnel in
a specialized and controlled laboratory environment. A thorough understanding of this
document and the Safety Data Sheet (SDS) is mandatory before commencing any work.

Overview and Physicochemical Properties

Arsenic trifluoride is a colorless, oily liquid that readily vaporizes (boiling point: 60.4 °C) and
fumes in air.[3][4][5] It is a powerful fluorinating agent and is highly reactive, particularly with
water, with which it decomposes.[2][3][5] Due to its high toxicity by inhalation, ingestion, and
skin contact, as well as its carcinogenicity, extreme precautions are necessary.[1][4][6]

Quantitative Data Summary
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Property Value References
Chemical Formula AsFs [31[5]

Molar Mass 131.92 g/mol [7]

Boiling Point 60.4 °C (140.7 °F; 333.5K) [3]

Melting Point -8.5 °C (16.7 °F; 264.6 K) [3]

Density 2.666 g/cm3 (at 0 °C) [3]

Vapor Pressure

100 mmHg at 13.2 °C

[7]

OSHA PEL (TWA)

0.010 mg/m3 (as As)

[3][6]

NIOSH REL (C)

0.002 mg/m3 (15-minute, as
As)

[3]

IDLH

5 mg/m3 (as As)

[3]

Safety Precautions and Engineering Controls

A comprehensive risk assessment must be performed before any experiment involving AsFs.

Engineering Controls

o Fume Hood: All work must be conducted in a certified, high-performance chemical fume

hood with a face velocity of at least 100 feet per minute.[1] The fume hood should be

equipped with a scrubbing system for exhaust gases.

» Glovebox/Schlenk Line: For inert atmosphere reactions, a glovebox or a Schlenk line is

required.[8][9] This prevents reaction with moisture and air and provides an additional layer

of containment.

o Gas Detection: A continuous arsenic trifluoride gas monitoring system with an audible

alarm must be installed in the laboratory.

o Ventilation: The laboratory must have a dedicated, non-recirculating ventilation system.

Personal Protective Equipment (PPE)
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Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing
apparatus (SCBA) or a supplied-air respirator is mandatory when handling AsFs.

Hand Protection: Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or neoprene) are
required.[10] Glove compatibility must be verified with the manufacturer.[1]

Eye Protection: Chemical splash goggles and a face shield are necessary.[10]

Body Protection: A chemical-resistant apron or suit, long-sleeved lab coat, and closed-toe
shoes are required.[10]

Emergency Procedures

Spill: In case of a spill or leak, evacuate the area immediately and activate the emergency
alarm. Only personnel with proper training and PPE should respond. Neutralize small spills
with a suitable absorbent material (e.g., soda ash or lime).

Exposure:

o Inhalation: Move the victim to fresh air immediately and seek emergency medical
attention.[10]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[1][10]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.[10]

Fire: AsFs is not flammable, but containers may rupture upon heating. Use a dry chemical or
carbon dioxide extinguisher. Do not use water, as it reacts violently with AsFs.[2]

Experimental Setup and Protocols

The following protocols are provided as a general guide and must be adapted to specific

experimental needs.

Synthesis of Arsenic Trifluoride (Laboratory Scale)
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This procedure should be performed in a dedicated fume hood with all necessary safety
precautions in place.

Materials:

Arsenic trioxide (As203)

Anhydrous hydrogen fluoride (HF) or a mixture of calcium fluoride (CaFz) and concentrated
sulfuric acid (H2S0a4)[3][4][6]

Fluoropolymer (e.g., PFA, FEP) or stainless steel reaction vessel and tubing

Cold trap (e.qg., liquid nitrogen)
Protocol:

o Assemble the reaction apparatus in the fume hood. The setup should consist of a reaction
vessel, a condenser, and a collection flask cooled in a cold trap. All connections must be
secure and leak-tight.

o Carefully charge the reaction vessel with arsenic trioxide.

« Slowly introduce anhydrous hydrogen fluoride gas into the reaction vessel. Alternatively,
cautiously add concentrated sulfuric acid to calcium fluoride in a separate vessel to generate
HF in situ, which is then passed into the reaction vessel containing Asz20s.

o Gently heat the reaction vessel to initiate the reaction: As203 + 6HF - 2AsFs + 3H20.[3]
e The gaseous AsFs will pass through the condenser and be collected in the cold trap.

e Once the reaction is complete, purge the system with an inert gas (e.g., nitrogen or argon) to
remove any residual reactive gases before dismantling the apparatus.

Handling and Transfer of Gaseous Arsenic Trifluoride

Equipment:

o Lecture bottle or cylinder of AsFs, properly secured[1][10]
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Stainless steel two-stage pressure regulator with a compatible CGA fitting

Stainless steel tubing and Swagelok® fittings

Mass flow controller (optional, for precise gas delivery)

Reaction vessel (e.g., stainless steel autoclave, Schlenk flask)

Vacuum pump and inert gas source (for Schlenk line operations)
Protocol:

o System Assembly: Assemble the gas delivery system in the fume hood. Ensure all
connections are tight and leak-tested with an inert gas and a leak detection solution (e.g.,
Snoop®).

e Purging the System: Evacuate the entire system (tubing, regulator, and reaction vessel)
using a vacuum pump.

» Backfill the system with an inert gas (e.g., nitrogen or argon). Repeat this vacuum-backfill
cycle at least three times to ensure an inert atmosphere.[11]

e Connecting the AsFs Cylinder: With the cylinder valve closed, connect the regulator to the
AsFs cylinder.

e Pressurizing the System: Slowly open the cylinder valve. Adjust the secondary regulator to
the desired delivery pressure.

o Gas Delivery: Open the valve to the reaction vessel to introduce the gaseous AsFs. The flow
rate can be controlled using a needle valve or a mass flow controller.

o Post-Reaction Purge: After the desired amount of AsFs has been delivered, close the
cylinder valve. Purge the delivery lines with an inert gas through a scrubbing system to
remove any residual AsFs before venting.

Example Reaction: Fluorination of an Alkyl Chloride
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This is a representative protocol and should be adapted based on the specific substrate and

reaction conditions.

Materials:

Alkyl chloride substrate

Anhydrous solvent (e.g., acetonitrile)
Gaseous Arsenic Trifluoride

Schlenk flask or stainless steel reactor

Inert gas (argon or nitrogen)

Protocol:

Set up a Schlenk flask or stainless steel reactor under an inert atmosphere.

Add the anhydrous solvent and the alkyl chloride substrate to the reaction vessel via syringe
or cannula.

Cool the reaction mixture to the desired temperature using an appropriate cooling bath.

Slowly bubble a stream of gaseous AsFs into the reaction mixture with vigorous stirring.
Monitor the reaction progress by appropriate analytical techniques (e.g., GC-MS, NMR).

Upon completion, stop the flow of AsFs and purge the reaction vessel with an inert gas to
remove any unreacted AsFs. The exhaust gas must be passed through a scrubber
containing a neutralizing agent (e.g., soda lime or a basic solution).

Quench the reaction by slowly adding a suitable quenching agent (e.g., a saturated aqueous
solution of sodium bicarbonate) at a low temperature. Caution: This quenching step can be
highly exothermic and may produce toxic byproducts.

Work up the reaction mixture according to standard laboratory procedures for the specific
product.
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Waste Disposal

All waste containing arsenic trifluoride or its byproducts is considered hazardous and must be
disposed of according to institutional, local, and federal regulations.[1]

¢ Solid Waste: Contaminated materials such as gloves, absorbent pads, and used reaction
vessels should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Unreacted AsFs and reaction residues should be carefully quenched and
neutralized before being collected in a designated hazardous waste container.

o Scrubber Solutions: The contents of the gas scrubber should be treated as hazardous waste.

Visualizations
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Experimental Workflow for Handling Gaseous AsFs
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Caption: A logical workflow for safely handling gaseous Arsenic Trifluoride.
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Caption: A typical experimental setup for the delivery of gaseous AsFs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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